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Compound of Interest

Compound Name: NOC 18

Cat. No.: B8811787 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe laboratory environment. This

document provides essential, step-by-step guidance for the safe disposal of NOC 18, a

diazeniumdiolate and potent nitric oxide (NO) donor. Adherence to these procedures is critical

to mitigate risks and ensure regulatory compliance.

I. Understanding the Hazards
NOC 18, also known as DETA NONOate, is a crystalline solid that can be irritating to the eyes,

respiratory system, and skin.[1] It is crucial to handle this compound with appropriate personal

protective equipment (PPE). The primary hazard associated with NOC 18 is its decomposition

to release nitric oxide (NO) gas, a toxic substance. This decomposition is pH-dependent; the

compound is relatively stable in alkaline solutions (pH ≥10.0) but releases NO rapidly in

aqueous or acidic solutions.[2][3]

II. Personal Protective Equipment (PPE) and
Handling
Before handling NOC 18, ensure that the following personal protective equipment is worn:

Eye Protection: Safety glasses or goggles are mandatory to prevent eye irritation.[1][4]

Hand Protection: Chemical-resistant gloves should be worn to avoid skin contact.[4]
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Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or nitric oxide gas.[4]

Protective Clothing: A lab coat or other suitable protective clothing is required.[1]

Handling Precautions:

Avoid contact with skin and eyes.[4]

Do not breathe dust or gas.[4]

Wash hands thoroughly after handling.[4]

Store in a tightly closed container in a dry, well-ventilated place, typically at -20°C.[1][2]

III. Quantitative Data Summary
The following table summarizes key quantitative data for NOC 18, relevant to its handling and

disposal.

Property Value Conditions

Molecular Weight 163.18 g/mol N/A

Half-life (t½) 3400 minutes PBS, pH 7.4, 22°C

Half-life (t½) 20 hours
0.1 M phosphate buffer, pH

7.4, 37°C

Half-life (t½) 56 hours
0.1 M phosphate buffer, pH

7.4, 22-25°C

Stability Stable for up to 24 hours
Stock solutions in NaOH at

-20°C

Stability Unstable
Stock solutions in H₂O or PBS,

pH 7.4

Data sourced from various chemical supplier technical information sheets.[1][2][3]
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IV. Step-by-Step Disposal Protocol
The disposal of NOC 18 must be conducted in accordance with all federal, state, and local

environmental regulations. It should be treated as hazardous chemical waste.

Step 1: Preparation of Waste Container

Select a designated, compatible, and properly labeled hazardous waste container. The

container should be made of a material that will not react with the waste.

The label should clearly state "Hazardous Waste" and identify the contents, including "NOC
18 (DETA NONOate)" and any solvents used.

Step 2: Collection of NOC 18 Waste

Solid Waste: Carefully transfer any unused or expired solid NOC 18 into the designated

hazardous waste container. Avoid creating dust.

Solutions:

Unused or waste solutions of NOC 18 should be collected in the hazardous waste

container.

Do not dispose of NOC 18 solutions down the drain or in regular trash.[4][5] The product

should not be allowed to reach the sewage system.[5]

Given its instability in neutral or acidic aqueous solutions, be mindful of potential nitric

oxide gas evolution within the waste container if mixing with other waste streams.

Step 3: Storage of Waste

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Keep the container closed except when adding waste.

Step 4: Arranging for Disposal
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Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for pickup and proper disposal.

Provide the waste disposal company with a complete and accurate description of the waste,

including a copy of the Safety Data Sheet (SDS) if required.

Disposal must be made according to official regulations.[5] The final disposal will likely be

through an approved waste disposal plant.[4]

V. Spill and Emergency Procedures
In the event of a spill:

Evacuate the immediate area and ensure it is well-ventilated.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., sand, silica

gel).[4]

Collect the absorbent material and the spilled substance into a suitable, closed container for

disposal as hazardous waste.[4]

Clean the spill area thoroughly.

In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.

[1]

If on skin, wash off immediately with soap and plenty of water.[4]

If inhaled and you feel unwell, move to fresh air and call a poison center or doctor.[4]

VI. Logical Workflow for NOC 18 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of NOC 18.
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NOC 18 Disposal Workflow
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Caption: Logical workflow for the safe handling and disposal of NOC 18 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8811787?utm_src=pdf-custom-synthesis
https://www.merckmillipore.com/INTL/en/product/NOC-18-CAS-146724-94-9-Calbiochem,EMD_BIO-487957
https://www.sigmaaldrich.com/HK/zh/product/mm/487957
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1665312.htm
https://www.fishersci.com/store/msds?partNumber=AC328651000&productDescription=DETA+NONOATE+100MG&vendorId=VN00032119&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/82120m.pdf
https://www.benchchem.com/product/b8811787#noc-18-proper-disposal-procedures
https://www.benchchem.com/product/b8811787#noc-18-proper-disposal-procedures
https://www.benchchem.com/product/b8811787#noc-18-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8811787?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8811787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8811787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

